Cas no 138042-89-4 (8-Quinolinamine, 5-phenoxy-)

• Product Name: 8-Quinolinamine, 5-phenoxy-
• CAS No: 138042-89-4
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1249605
• PubChem ID: 15122804
• Update Time: 2025-04-20

8-Quinolinamine, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 5-phenoxy-
• 138042-89-4
• 5-phenoxyquinolin-8-amine
• EN300-7442979
• 5-phenoxy-8-aminoquinoline

• Inchi： 1S/C15H12N2O/c16-13-8-9-14(12-7-4-10-17-15(12)13)18-11-5-2-1-3-6-11/h1-10H,16H2
• InChI Key： HUPCFRSFJYXUON-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C(C2C1=CC=CN=2)N

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives